3-[4-(3-cyclopropyl-1,2,4-thiadiazol-5-yl)piperazin-1-yl]-1lambda6,2-benzothiazole-1,1-dione
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Overview
Description
1,3,4-Thiadiazoles and benzothiazoles are classes of heterocyclic compounds that have been extensively studied due to their wide range of biological activities . They are known to exhibit anticancer, antimicrobial, analgesic, anti-inflammatory, antioxidant, antiviral, and enzyme inhibitory activities . The presence of the =N-C-S- moiety and strong aromaticity of the ring are responsible for providing low toxicity and great in vivo stability .
Synthesis Analysis
The synthesis of 1,3,4-thiadiazoles often involves the reaction of hydrazonoyl halides with potassium thiocyanate, thiosemicarbazide and its aryl derivatives, or carbon disulfide . The synthesis of benzothiazoles typically involves the condensation of 2-aminobenzenethiols with carboxylic acids .Molecular Structure Analysis
1,3,4-Thiadiazoles and benzothiazoles are five-membered heterocyclic compounds. In the case of 1,3,4-thiadiazoles, the ring contains two nitrogen atoms, one sulfur atom, and two carbon atoms. Benzothiazoles, on the other hand, contain a benzene ring fused to a thiazole ring .Chemical Reactions Analysis
1,3,4-Thiadiazoles and benzothiazoles can undergo a variety of chemical reactions, including substitutions, additions, and ring-opening reactions .Physical And Chemical Properties Analysis
The physical and chemical properties of 1,3,4-thiadiazoles and benzothiazoles can vary widely depending on their specific structures and substituents .Mechanism of Action
Safety and Hazards
Future Directions
Given the wide range of biological activities exhibited by 1,3,4-thiadiazoles and benzothiazoles, these compounds continue to be of interest in the development of new drugs for the treatment of various diseases . Future research will likely focus on the design and synthesis of new derivatives with improved potency and selectivity, as well as better pharmacokinetic properties .
properties
IUPAC Name |
3-[4-(3-cyclopropyl-1,2,4-thiadiazol-5-yl)piperazin-1-yl]-1,2-benzothiazole 1,1-dioxide |
Source
|
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C16H17N5O2S2/c22-25(23)13-4-2-1-3-12(13)15(19-25)20-7-9-21(10-8-20)16-17-14(18-24-16)11-5-6-11/h1-4,11H,5-10H2 |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
NDXAZQLFJLHTMV-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1CC1C2=NSC(=N2)N3CCN(CC3)C4=NS(=O)(=O)C5=CC=CC=C54 |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C16H17N5O2S2 |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
375.5 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
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